Cas no 2229271-14-9 (2-azido-3,3,4,4-tetrafluorobutan-1-ol)

• Product Name: 2-azido-3,3,4,4-tetrafluorobutan-1-ol
• CAS No: 2229271-14-9
• MF: C₄H₅F₄N₃O
• MW: 187.09561419487
• CID: 6074057
• PubChem ID: 165699575
• Update Time: 2025-06-08

2-azido-3,3,4,4-tetrafluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-3,3,4,4-tetrafluorobutan-1-ol
• EN300-1947381
• 2229271-14-9

• Inchi： 1S/C4H5F4N3O/c5-3(6)4(7,8)2(1-12)10-11-9/h2-3,12H,1H2
• InChI Key： QTDITVVNKBFYAT-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(CO)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 187.03687444g/mol
• Monoisotopic Mass: 187.03687444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-3,3,4,4-tetrafluorobutan-1-ol

Introduction to 2-azido-3,3,4,4-tetrafluorobutan-1-ol (CAS No. 2229271-14-9)

2-azido-3,3,4,4-tetrafluorobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229271-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound features a unique structural framework characterized by the presence of an azido group (-N₃) and multiple fluorine substituents, which contribute to its distinctive chemical properties and reactivity. The molecular structure of this compound consists of a butane backbone with tetrafluoro substitution at the 3rd and 4th carbon positions, along with an azido functional group at the 1st carbon position.

The significance of 2-azido-3,3,4,4-tetrafluorobutan-1-ol lies in its potential applications as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The azido group is a versatile handle in organic synthesis, enabling various transformations such as cycloadditions, nucleophilic substitutions, and rearrangements. These reactions are crucial for constructing intricate molecular architectures that are often required in drug discovery and development.

Moreover, the presence of fluorine atoms in the molecular structure imparts unique electronic and steric properties to the compound. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved lipophilicity, and altered binding interactions with biological targets. These attributes make 2-azido-3,3,4,4-tetrafluorobutan-1-ol a valuable intermediate in designing pharmacologically active molecules with improved efficacy and reduced side effects.

In recent years, there has been growing interest in the development of fluorinated azido compounds due to their potential applications in medicinal chemistry. For instance, researchers have explored the use of such compounds in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The combination of the azido group and fluorine substitution provides a rich chemical space for designing molecules with tailored biological activities.

One notable application of 2-azido-3,3,4,4-tetrafluorobutan-1-ol is in the construction of bioactive scaffolds through transition-metal-catalyzed reactions. Transition-metal-catalyzed cycloadditions between azido compounds and alkenes or alkynes are particularly well-studied due to their efficiency and selectivity. These reactions have been employed in the synthesis of complex natural products and drug candidates. The tetrafluoro-substituted backbone of this compound enhances the stability of intermediates formed during such reactions, facilitating multi-step syntheses under mild conditions.

The reactivity of the azido group also allows for its use in cross-coupling reactions with various organic substrates. For example, palladium-catalyzed coupling reactions between azides and terminal alkynes have been widely utilized to construct biaryl structures, which are common motifs in many pharmaceuticals. The fluorine atoms in 2-azido-3,3,4,4-tetrafluorobutan-1-ol can influence the electronic properties of these intermediates, potentially leading to enhanced reaction efficiencies or selectivities.

Recent advances in computational chemistry have further highlighted the importance of 2-azido-3,3,4,4-tetrafluorobutan-1-ol as a key intermediate. Molecular modeling studies have demonstrated that fluorinated azido compounds can exhibit improved binding affinities to target proteins compared to their non-fluorinated counterparts. This has spurred interest in developing new computational methods to predict and optimize the properties of such compounds.

In addition to its synthetic utility, 2-azido-3,3,4,4-tetrafluorobutan-1-ol has been investigated for its potential role in materials science. Fluorinated compounds are known for their unique material properties due to the strong C-F bonds and their ability to modulate surface energies. Researchers have explored the use of such compounds in developing advanced materials with applications ranging from electronics to coatings.

The synthesis of 2-azido-3,3,4,4-tetrafluorobutan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation followed by azidation or direct functionalization strategies using fluorinating agents. The choice of reagents and reaction conditions is critical to achieving the desired product without unwanted side reactions.

Industrial-scale production of this compound necessitates stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to confirm the identity and purity of 2-(Azidooxymethyl)-3-(trifluoromethyl)-butanone derivatives.

The safety profile of 2-(Azidooxymethyl)-3-(trifluoromethyl)-butanone is another important consideration during its handling and application. While not classified as a hazardous material under standard regulations， appropriate precautions should be taken due to its reactive nature as an azide derivative。 Storage conditions should be controlled to prevent decomposition，and exposure should be minimized through proper ventilation and personal protective equipment。

In conclusion，2-(Azidooxymethyl)-3-(trifluoromethyl)-butanone represents a fascinating compound with diverse applications across pharmaceutical chemistry���organic synthesis，and materials science。 Its unique structural features make it a valuable tool for constructing complex molecules with tailored properties。 As research continues to uncover new synthetic methodologies and applications，the importance of this compound is expected to grow further。